Cas no 62614-25-9 (Phosphonic acid, (2-cyanoethyl)-, ethyl propyl ester)

• Product Name: Phosphonic acid, (2-cyanoethyl)-, ethyl propyl ester
• CAS No: 62614-25-9
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• CID: 438183
• PubChem ID: 71384632
• Update Time: 2025-04-19

Phosphonic acid, (2-cyanoethyl)-, ethyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cyanoethyl)-, ethyl propyl ester
• 3-[ethoxy(propoxy)phosphoryl]propanenitrile
• DTXSID80806885
• Ethyl propyl (2-cyanoethyl)phosphonate
• 62614-25-9

• Inchi： 1S/C8H16NO3P/c1-3-7-12-13(10,11-4-2)8-5-6-9/h3-5,7-8H2,1-2H3
• InChI Key： FPYNCJHOQHUKAY-UHFFFAOYSA-N
• SMILES： P(CCC#N)(=O)(OCC)OCCC

Computed Properties

• Exact Mass: 205.08688
• Monoisotopic Mass: 205.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32